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Compound of Interest

4-(2-ethoxyethoxy)-N-
Compound Name:
phenylbenzamide

Cat. No.: B266957

Get Quote

Part 1: Executive Summary & Chemical Context

4-(2-ethoxyethoxy)-N-phenylbenzamide (CAS: 93407-41-1) is a specialized organic
intermediate belonging to the N-phenylbenzamide (benzanilide) class.[1] Structurally, it features

a lipophilic benzanilide core modified with a hydrophilic 2-ethoxyethoxy (diethylene glycol
monoethyl ether-like) tail at the para-position.

In drug discovery, this specific scaffold represents a critical "privileged structure.” The
benzanilide core is ubiquitous in kinase inhibitors and anti-inflammatory agents, while the
ethoxyethoxy chain serves as a short polyethylene glycol (PEG) mimic. This modification is
strategically employed to modulate physicochemical properties—specifically to enhance
aqueous solubility and metabolic stability without altering the core pharmacophore's binding
affinity.

This guide synthesizes safety data, synthesis protocols, and handling procedures to ensure
rigorous scientific integrity during research applications.
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Part 2: Chemical Identity & Physicochemical

Properties

The following data aggregates predicted and experimental values essential for analytical

validation and process design.

Property Value Note
4-(2-ethoxyethoxy)-N-

UPAC Name ph(enylben);amidey)

CAS Number 93407-41-1 Verified Registry

Molecular Formula C17H19NO3

Molecular Weight 285.34 g/mol

Physical State

Solid (Crystalline Powder)

Typical at 25°C

Solubility

DMSO, DMF, Methanol, DCM

Low solubility in water

LogP (Predicted)

~3.2

Lipophilic

Boiling Point

369.2 £27.0 °C

Predicted (760 Torr)

Density

1.149 £ 0.06 g/cm3

Predicted

Part 3: Safety Profile (GHS Classification &

Handling)

Note: While specific toxicological data for this exact CAS is limited, the safety profile is derived

via "Read-Across" methodology from structurally analogous benzanilides and glycol ethers.

Hazard Identification (GHS)

 Signal Word:WARNING

e Hazard Statements:

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

Biological Safety Context

The 2-ethoxyethoxy side chain is metabolically related to glycol ethers. While the chain length
is short, researchers should treat the compound as a potential reproductive hazard in high
quantities, analogous to EGME/EGEE derivatives, although the amide linkage significantly
alters bioavailability.

Emergency Response Protocol

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

» Skin Contact: Wash with soap and water. Remove contaminated clothing. Benzamides can
be potential sensitizers; monitor for delayed rash.

e Eye Contact: Flush with water for 15 minutes.
¢ Ingestion: Rinse mouth. Do NOT induce vomiting unless directed by medical personnel.

Part 4: Synthesis & Experimental Protocol

Objective: Synthesis of 4-(2-ethoxyethoxy)-N-phenylbenzamide via convergent amide
coupling. Rationale: Direct coupling of the pre-functionalized acid avoids the need for
protecting groups on the aniline.

Reaction Scheme Visualization
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Figure 1: Convergent synthesis pathway utilizing standard carbodiimide coupling chemistry.

Step-by-Step Methodology

Reagents:

o 4-(2-ethoxyethoxy)benzoic acid (1.0 equiv)
e Aniline (1.1 equiv)[2]

o EDCI.HCI (1.2 equiv)

e HOBLt (1.2 equiv)

o DIPEA (3.0 equiv)

e DMF (Anhydrous)

Procedure:

o Activation: In a flame-dried round-bottom flask, dissolve 4-(2-ethoxyethoxy)benzoic acid (1.0
mmol) in anhydrous DMF (5 mL).

e Reagent Addition: Add EDCI.HCI (1.2 mmol) and HOBt (1.2 mmol) at 0°C. Stir for 30 minutes
to form the active ester. Why: Pre-activation minimizes racemization (not applicable here but
good practice) and side reactions.
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e Coupling: Add Aniline (1.1 mmol) followed by DIPEA (3.0 mmol) dropwise.

e Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours under
nitrogen atmosphere.

o Workup: Dilute the reaction mixture with EtOAc (50 mL). Wash sequentially with 1M HCI (to
remove unreacted aniline), saturated NaHCOs (to remove unreacted acid), and brine.

 Purification: Dry the organic layer over NazSOza, filter, and concentrate. Purify the residue via
flash column chromatography (Hexanes/EtOAc gradient).

Validation Criteria:
e TLC: Single spot (Rf ~0.4 in 1:1 Hex/EtOAC).

e 1H NMR (DMSO-de): Look for amide singlet (~10.0 ppm), aromatic protons (9H total), and
the distinct ethylene glycol pattern (triplet/multiplet ~3.5-4.2 ppm) and ethyl triplet (~1.1

ppm).

Part 5: Analytical & Research Applications
Structural Validation (Expected NMR Signals)

Researchers must verify the integrity of the ether tail, as cleavage can occur under harsh acidic
conditions.
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Proton Chemical Shift (o

Environment opm) Multiplicity Integration
Amide NH 9.90-10.10 Singlet 1H
Benzoyl Ar-H (Ortho) 7.90 - 8.00 Doublet 2H
Aniline Ar-H 7.30-7.70 Multiplet 5H
Benzoyl Ar-H (Meta) 7.00-7.10 Doublet 2H
0O-CH2-CH2-O 4.15 (t), 3.75 (t) Triplets 4H
O-CH2-CHs 3.50 Quartet 2H
O-CH2-CHs 1.15 Triplet 3H

Research Utility

This compound is frequently used in:

o Fragment-Based Drug Discovery (FBDD): As a probe to explore the "solvent-exposed”
regions of a binding pocket (e.g., Kinase hinge regions). The ethoxyethoxy tail mimics a
solubilizing group often added to late-stage lead compounds.

o Material Science: As a model for liquid crystal mesogens due to the rod-like benzanilide core
and flexible tail.

Part 6: Safety Decision Workflow
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Handling 4-(2-ethoxyethoxy)-N-phenylbenzamide

Physical State Check:
Is it a fine powder?

Yes (Dust Hazard) \No (In Solution)

Use Fume Hood & Standard PPE:

N95/P100 Respirator Nitrile Gloves, Lab Coat, Goggles

Dissolving in Solvent?
(DMSO/DMF)

Yes

Warning: DMSO enhances
skin permeability. INO
Double Glove.

Disposal:

Organic Waste Stream
(Halogen-free)

Click to download full resolution via product page
Figure 2: Operational safety decision tree for handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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